Cas no 872511-35-8 (4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl-)

4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl- structure
872511-35-8 structure
Product Name:4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl-
CAS No:872511-35-8
MF:C17H24N6
MW:312.412662506104
MDL:MFCD21648507
CID:1867417
PubChem ID:56594616
Update Time:2024-10-26

4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl-
    • N-[4-(4-ethylpiperazin-1-yl)phenyl]-N-methyl-pyrimidine-4,6-diamine
    • N4-(4-(4-Ethylpiperazin-1-yl)phenyl)-N6-methylpyrimidine-4,6-diamine
    • N-[4-(4-Ethylpiperazin-1-yl)phenyl]-N'-methylpyrimidine-4,6-diamine
    • 4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N′-methyl- (9CI)
    • N4-[4-(4-Ethyl-1-piperazinyl)phenyl]-N6-methyl-4,6-pyrimidinediamine (ACI)
    • N-[4-(4-Ethylpiperazin-1-yl)phenyl]-N′-methylpyrimidine-4,6-diamine
    • N4-[4-(4-Ethyl-1-piperazinyl)phenyl]-N6-methyl-4,6-pyrimidinediamine
    • SY276877
    • CS-0456757
    • 872511-35-8
    • E89294
    • MethylpyriMidine-4,6-diaMine
    • DTXSID801160518
    • 4-N-[4-(4-ethylpiperazin-1-yl)phenyl]-6-N-methylpyrimidine-4,6-diamine
    • SCHEMBL374708
    • N4-[4-(4-ETHYLPIPERAZIN-1-YL)PHENYL]-N6-METHYLPYRIMIDINE-4,6-DIAMINE
    • DYLFXITZFJHFFJ-UHFFFAOYSA-N
    • N4-(4-(4-ethylpiperazin-1-yl)phenyl)-N6-
    • MFCD21648507
    • N-[4-(4-ethyl-piperazin-1-yl)-phenyl]-N'-methyl-pyrimidine-4,6-diamine
    • MDL: MFCD21648507
    • Inchi: 1S/C17H24N6/c1-3-22-8-10-23(11-9-22)15-6-4-14(5-7-15)21-17-12-16(18-2)19-13-20-17/h4-7,12-13H,3,8-11H2,1-2H3,(H2,18,19,20,21)
    • InChI Key: DYLFXITZFJHFFJ-UHFFFAOYSA-N
    • SMILES: N1C(NC2C=CC(N3CCN(CC)CC3)=CC=2)=CC(NC)=NC=1

Computed Properties

  • Exact Mass: 312.20600
  • Monoisotopic Mass: 312.20624479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 56.3Ų

Experimental Properties

  • PSA: 56.32000
  • LogP: 2.55270

4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl- Security Information

  • Storage Condition:(BD290442)

4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl- Pricemore >>

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4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  16 h, rt → 100 °C; 24 h, 100 °C; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified, cooled
Reference
Discovery of 3-(2,6-Dichloro-3,5-dimethoxy-phenyl)-1-{6-[4-(4-ethyl-piperazin-1-yl)-phenylamino]-pyrimidin-4-yl}-1-methyl-urea (NVP-BGJ398), A Potent and Selective Inhibitor of the Fibroblast Growth Factor Receptor Family of Receptor Tyrosine Kinase
Guagnano, Vito; et al, Journal of Medicinal Chemistry, 2011, 54(20), 7066-7083

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol ;  7 h, rt
2.1 Reagents: Acetic acid Solvents: Water ;  16 h, rt → 100 °C; 24 h, 100 °C; cooled
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified, cooled
Reference
Discovery of 3-(2,6-Dichloro-3,5-dimethoxy-phenyl)-1-{6-[4-(4-ethyl-piperazin-1-yl)-phenylamino]-pyrimidin-4-yl}-1-methyl-urea (NVP-BGJ398), A Potent and Selective Inhibitor of the Fibroblast Growth Factor Receptor Family of Receptor Tyrosine Kinase
Guagnano, Vito; et al, Journal of Medicinal Chemistry, 2011, 54(20), 7066-7083

Production Method 3

Reaction Conditions
1.1 15 h, rt → 80 °C
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol ;  7 h, rt
3.1 Reagents: Acetic acid Solvents: Water ;  16 h, rt → 100 °C; 24 h, 100 °C; cooled
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified, cooled
Reference
Discovery of 3-(2,6-Dichloro-3,5-dimethoxy-phenyl)-1-{6-[4-(4-ethyl-piperazin-1-yl)-phenylamino]-pyrimidin-4-yl}-1-methyl-urea (NVP-BGJ398), A Potent and Selective Inhibitor of the Fibroblast Growth Factor Receptor Family of Receptor Tyrosine Kinase
Guagnano, Vito; et al, Journal of Medicinal Chemistry, 2011, 54(20), 7066-7083

4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl- Raw materials

4,6-Pyrimidinediamine, N-[4-(4-ethyl-1-piperazinyl)phenyl]-N'-methyl- Preparation Products

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